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Introduction and Biological Activity

Rubranol is a linear diarylheptanoid phenol isolated from the herbs of Alnus nepalensis [1] [2]. A 2020

screening study of 2080 natural products identified Rubranol as the most active compound targeting the

conserved hydrophobic cavity of the HIV-1 capsid protein C-terminal domain (CA CTD) [3]. The study

reported that Rubranol inhibits HIV-1 replication by allosterically disrupting the CA assembly, with an

EC₅₀ (half-maximal effective concentration) of 15.85 μM [3]. This makes it a candidate for further

development as an anti-HIV-1 agent.

Chemical and Physical Properties

The table below summarizes key chemical properties for reference during experimental preparation [1] [2].

Property Description

CAS Number 211126-61-3 [1] [2]

Molecular Formula C₁₉H₂₄O₅ [1] [2]

Molecular Weight 332.4 g/mol [1] [2]
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Property Description

Appearance Powder [1]

Purity ≥98% [2]

Type of Compound Phenols [1] [2]

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone [1] [2]

Storage Desiccate at -20°C [1]

Stock Solution Preparation and Dilution Protocol

This protocol ensures accurate and reproducible preparation of Rubranol solutions for cell-based assays.

Materials

Rubranol powder (≥98% purity) [2]
Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile phosphate-buffered saline (PBS) or cell culture medium
Analytical balance, micro-pipettes, sterile vials

Procedure

Calculate Mass: Determine the mass of Rubranol needed to achieve your desired stock solution
concentration and volume. For a 10 mM stock solution, use 3.32 mg of Rubranol per 1 mL of

DMSO.
Weigh Compound: Accurately weigh the calculated amount of Rubranol powder using an analytical

balance.
Dissolve in Solvent: Transfer the powder to a sterile vial and add the required volume of anhydrous

DMSO to dissolve it. Gently vortex or shake the vial to ensure complete dissolution.
Aliquot and Store: Aliquot the stock solution into sterile, single-use vials to avoid repeated freeze-

thaw cycles. Label vials clearly and store at -20°C. When stored properly, stock solutions are
typically stable for several months [1] [2].

Dilution Calculator Table The table below provides a reference for preparing common working

concentrations from a 10 mM stock solution. These dilutions are for research use only [1] [2].
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Final Concentration Volume of 10 mM Stock (μL) Volume of Diluent (μL) Total Volume (μL)

50 μM 5 995 1000

25 μM 2.5 997.5 1000

15.85 μM (EC₅₀) 1.585 998.415 1000

10 μM 1 999 1000

1 μM 0.1 999.9 1000

> Handling Notes: > - Solubility: If the solution appears cloudy, warm the vial at 37°C and briefly sonicate

in an ultrasonic bath to achieve higher solubility [1]. > - Pre-use Handling: Before use, take the vial from

the -20°C freezer and let it equilibrate to room temperature for at least one hour before opening to prevent

condensation and water absorption [1] [2]. > - Best Practice: For the most consistent results, prepare and use

diluted working solutions on the same day. If necessary, stock solutions can be stored below -20°C for

several months [1].

Experimental Protocol: Anti-HIV-1 Screening Assay

This protocol is adapted from the research that identified Rubranol's activity [3].

A. In Vitro Assay for HIV-1 CA CTD Targeting

Objective: To identify compounds that bind to the CA CTD and disrupt capsid assembly.

Method: A primary screen of a natural product library (e.g., 2080 compounds) at a fixed concentration
(e.g., 50 µM) against the CA CTD protein. Confirmatory dose-response experiments are performed on

active hits.

B. Cell-Based Assay for Inhibition of HIV-1 Replication

Objective: To validate the antiviral efficacy of primary hits in a cellular model.

Cell Line: Typically, human T-cell lines (e.g., CEM, MT-4) or HeLa-derived cell lines engineered to
express CD4 and appropriate reporters.

Virus Strain: Laboratory-adapted HIV-1 strains (e.g., HIV-1 IIIB).
Procedure:
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Seed cells in a 96-well plate at a standard density (e.g., 1x10⁴ cells/well).

Treat cells with a dilution series of Rubranol (e.g., from 1 μM to 50 μM) for a pre-incubation
period (e.g., 1 hour).

Infect cells with HIV-1 at a predetermined Multiplicity of Infection (MOI).
Incubate for the duration of the viral life cycle (typically 3-5 days).

Assess viral inhibition using an appropriate endpoint:
CPE (Cytopathic Effect) Assay: Measure cell viability using MTT or XTT assays. The

reduction in CPE correlates with antiviral activity [3].
p24 Antigen ELISA: Quantify the production of the viral p24 capsid protein in the culture

supernatant.

The experimental workflow for this cell-based assay is summarized in the diagram below.
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Data Analysis and Interpretation

Dose-Response Curve: Plot the percentage of viral inhibition or cell viability against the log of
Rubranol concentration.

EC₅₀ Calculation: Use non-linear regression to determine the concentration that provides 50%
protection from HIV-1-induced CPE. The reported EC₅₀ for Rubranol is 15.85 μM [3].
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Cytotoxicity (CC₅₀): It is critical to run a parallel assay on uninfected cells to determine the

compound's cytotoxic concentration. This allows for the calculation of a Selectivity Index (SI = CC₅₀ /
EC₅₀), which defines the compound's therapeutic window.

Troubleshooting Guide

Issue Potential Cause Suggested Solution

Low Solubility Solvent choice; crystal
formation

Warm stock to 37°C and sonicate. Ensure
primary solvent is DMSO [1].

High Background in
CPE Assay

Insufficient viral infectivity;
incorrect cell density

Titrate virus stock to establish a consistent
CPE in control wells.

Poor Dose-Response Compound degradation;
inaccurate serial dilution

Use fresh stock aliquots. Verify dilution
technique with a dye.

Related Research and Broader Context

Diarylheptanoids, the chemical class to which Rubranol belongs, are known for diverse pharmacological

activities. Apart from its anti-HIV potential, related compounds from Alnus nepalensis have demonstrated

significant anti-inflammatory activity by attenuating LPS-induced inflammation in macrophages and

endotoxic shock in mice, primarily through the inhibition of the NF-κB signaling pathway [4]. This suggests

that Rubranol's core structure is a pharmacologically active scaffold worthy of further investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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